Cas no 1258277-12-1 ((2S,5S)-2,5-Dimethylmorpholine)

• Product Name: (2S,5S)-2,5-Dimethylmorpholine
• CAS No: 1258277-12-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD14586373
• CID: 1023879
• PubChem ID: 641781
• Update Time: 2025-11-01

(2S,5S)-2,5-Dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-2,5-Dimethylmorpholine
• (2S,5S)-2,5-Dimethyl-morpholine
• AC8572
• DB-335961
• 1258277-12-1
• morpholine, 2,5-dimethyl-, (2S,5S)-
• CS-0183109
• SCHEMBL2437443
• Morpholine,2,5-dimethyl-,(2S,5S)-
• Morpholine, 2,5-dimethyl-, cis-
• AKOS006335917
• RPSYMAMREDJAES-WDSKDSINSA-N
• EN300-3086635
• MFCD14586373
• 68043-56-1
• Morpholine, 2,5-dimethyl-, (2R,5R)-rel-
• InChI=1/C6H13NO/c1-5-4-8-6(2)3-7-5/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s

• MDL： MFCD14586373
• Inchi： 1S/C6H13NO/c1-5-4-8-6(2)3-7-5/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： RPSYMAMREDJAES-WDSKDSINSA-N
• SMILES： O1C[C@H](C)NC[C@@H]1C

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.862
• Boiling Point: 151 ºC
• Flash Point: 50 ºC

Additional information on (2S,5S)-2,5-Dimethylmorpholine

Introduction to (2S,5S)-2,5-Dimethylmorpholine (CAS No. 1258277-12-1)

(2S,5S)-2,5-Dimethylmorpholine (CAS No. 1258277-12-1) is a chiral organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of morpholine, characterized by the presence of two methyl groups at the 2 and 5 positions, which impart unique stereochemical properties and reactivity profiles. The chiral nature of (2S,5S)-2,5-Dimethylmorpholine makes it an essential building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of (2S,5S)-2,5-Dimethylmorpholine consists of a six-membered ring with an oxygen atom and two methyl groups at specific positions. The stereochemistry at the 2 and 5 positions is crucial for its applications in asymmetric synthesis and the preparation of enantiomerically pure compounds. The compound is typically synthesized through stereoselective methods that ensure the formation of the desired (S,S) configuration.

In recent years, (2S,5S)-2,5-Dimethylmorpholine has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a chiral auxiliary in the synthesis of biologically active compounds. Chiral auxiliaries are temporary structural elements that can be introduced into a reaction to control the stereochemistry of a product. The ability to control stereochemistry is critical in pharmaceuticals, as different enantiomers of a drug can have vastly different biological activities and pharmacological properties.

A study published in the Journal of Organic Chemistry highlighted the use of (2S,5S)-2,5-Dimethylmorpholine as a chiral auxiliary in the enantioselective synthesis of a series of β-amino acids. These β-amino acids are important intermediates in the synthesis of various peptides and peptidomimetics with potential therapeutic applications. The high enantioselectivity achieved using this chiral auxiliary underscores its utility in fine chemical and pharmaceutical synthesis.

Beyond its role as a chiral auxiliary, (2S,5S)-2,5-Dimethylmorpholine has also been explored for its potential as a ligand in transition metal-catalyzed reactions. Ligands play a crucial role in catalysis by modulating the reactivity and selectivity of metal catalysts. Research has shown that (2S,5S)-2,5-Dimethylmorpholine-derived ligands can enhance the efficiency and selectivity of various catalytic processes, including asymmetric hydrogenation and allylic substitution reactions.

In addition to its synthetic applications, (2S,5S)-2,5-Dimethylmorpholine has been investigated for its biological properties. Preliminary studies have suggested that this compound may exhibit moderate inhibitory activity against certain enzymes involved in disease pathways. For example, it has shown promise as an inhibitor of protein kinases, which are key targets in cancer therapy. While more research is needed to fully understand its biological mechanisms and therapeutic potential, these initial findings are encouraging.

The physical properties of (2S,5S)-2,5-Dimethylmorpholine, such as its solubility and stability under various conditions, are also important considerations for its practical use in laboratory settings and industrial processes. It is generally stable under standard laboratory conditions but may require careful handling to maintain its chirality during storage and use.

In conclusion, (2S,5S)-2,5-Dimethylmorpholine (CAS No. 1258277-12-1) is a versatile chiral compound with significant potential in organic synthesis and pharmaceutical research. Its unique stereochemical properties make it an invaluable tool for controlling stereochemistry in complex molecule synthesis and developing new therapeutic agents. Ongoing research continues to uncover new applications and insights into the behavior of this intriguing compound.